![molecular formula C16H19N5O2S2 B5662384 N-{2-[1-benzyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-1,2,4-triazol-5-yl]ethyl}methanesulfonamide](/img/structure/B5662384.png)
N-{2-[1-benzyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-1,2,4-triazol-5-yl]ethyl}methanesulfonamide
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Overview
Description
Synthesis Analysis
While specific synthesis details for N-{2-[1-benzyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-1,2,4-triazol-5-yl]ethyl}methanesulfonamide are not directly available, related compounds provide insight into possible synthetic pathways. For example, 1H-Benzotriazol-1-yl methanesulfonate has been used as an effective reagent in selective mesylation, differentiating amino groups within a molecule (Kim et al., 1999). Additionally, the synthesis of related compounds such as 1-methyl-6,9-epoxy-9-aryl-5,6,9,10-tetrahydro-1H-imidazo[3,2-e][2H-1,5]oxazocinium methanesulfonate has been documented, providing a framework for constructing similar structures (Upadhyaya et al., 1997).
Molecular Structure Analysis
The molecular structure of compounds with similar frameworks, such as N-[2-(pyridin-2-yl)ethyl] derivatives of methane-, benzene-, and toluenesulfonamide, has been studied, highlighting the importance of torsion angles and hydrogen bonding in defining the structure (Jacobs et al., 2013). These structural features are crucial for understanding the physical and chemical behavior of N-{2-[1-benzyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-1,2,4-triazol-5-yl]ethyl}methanesulfonamide.
Chemical Reactions and Properties
The chemical reactivity of similar sulfonamide compounds, such as the synthesis of fused s-triazoles from 2-methanesulfonyl-5-phenyl-1,3,4-oxadiazole, indicates potential for intramolecular ring transformations and the formation of complex heterocyclic structures (Sasaki et al., 1984). These reactions are significant for the functionalization and further modification of the target molecule.
Physical Properties Analysis
The physical properties of compounds closely related to the target molecule, such as their molecular and supramolecular structures, have been documented. These studies reveal the impact of substituents on torsion angles and the formation of hydrogen-bonded structures, which are essential for understanding the physical characteristics of N-{2-[1-benzyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-1,2,4-triazol-5-yl]ethyl}methanesulfonamide (Jacobs et al., 2013).
Chemical Properties Analysis
The chemical properties can be inferred from similar sulfonamide-based compounds. For example, the study of complexes formed by sulfonamide C-acids and N-bases highlights the interaction between sulfonamide groups and nitrogen-containing ligands, which could be relevant for understanding the chemical behavior of N-{2-[1-benzyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-1,2,4-triazol-5-yl]ethyl}methanesulfonamide (Binkowska et al., 2008).
properties
IUPAC Name |
N-[2-[2-benzyl-5-(2-methyl-1,3-thiazol-4-yl)-1,2,4-triazol-3-yl]ethyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O2S2/c1-12-18-14(11-24-12)16-19-15(8-9-17-25(2,22)23)21(20-16)10-13-6-4-3-5-7-13/h3-7,11,17H,8-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFIXPRKROFXIHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=NN(C(=N2)CCNS(=O)(=O)C)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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